Cas no 2204-76-4 (Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI))
2204-76-4 structure
Product Name:Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI)
CAS No:2204-76-4
MF:C13H8Cl2N2O4
MW:327.119621276855
CID:257924
PubChem ID:3014086
Update Time:2025-04-19
Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI)
- (4-nitrophenyl) N-(3,4-dichlorophenyl)carbamate
- DTXSID00176512
- Carbamic acid, (3,4-dichlorophenyl)-, 4-nitrophenyl ester
- 4-Nitrophenyl (3,4-dichlorophenyl)carbamate
- 2204-76-4
-
- Inchi: 1S/C13H8Cl2N2O4/c14-11-6-1-8(7-12(11)15)16-13(18)21-10-4-2-9(3-5-10)17(19)20/h1-7H,(H,16,18)
- InChI Key: SCCKACLFEIDJJV-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 325.98624
- Monoisotopic Mass: 325.9861121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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